Cas no 648434-16-6 (4H-1-Benzopyran-3-carbonitrile, 7-methoxy-2-(4-methylphenyl)-4-oxo-)

• Product Name: 4H-1-Benzopyran-3-carbonitrile, 7-methoxy-2-(4-methylphenyl)-4-oxo-
• CAS No: 648434-16-6
• MF: C₁₈H₁₃NO₃
• MW: 291.300724744797
• CID: 414559
• PubChem ID: 71378370
• Update Time: 2025-04-19

4H-1-Benzopyran-3-carbonitrile, 7-methoxy-2-(4-methylphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile, 7-methoxy-2-(4-methylphenyl)-4-oxo-
• 7-methoxy-2-(4-methylphenyl)-4-oxochromene-3-carbonitrile
• DTXSID50800991
• 7-methoxy-2-(4-methylphenyl)-4-oxo-4H-chromene-3-carbonitrile
• 7-Methoxy-2-(4-methylphenyl)-4-oxo-4H-1-benzopyran-3-carbonitrile
• 7-Methoxy-4-oxo-2-(p-tolyl)-4H-chromene-3-carbonitrile
• 648434-16-6

• Inchi： 1S/C18H13NO3/c1-11-3-5-12(6-4-11)18-15(10-19)17(20)14-8-7-13(21-2)9-16(14)22-18/h3-9H,1-2H3
• InChI Key： GGWWEIRNAILIAS-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C#N)=C1C1C=CC(C)=CC=1)=O)OC

Computed Properties

• Exact Mass: 291.08959
• Monoisotopic Mass: 291.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32